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Compound of Interest

Compound Name: Acetylene-13C2

Cat. No.: B1599634 Get Quote

Essential Safety and Handling Guide for
Acetylene-13C2
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Acetylene-13C2. It includes detailed

operational and disposal plans to ensure the safe and effective use of this valuable isotopic

tracer in the laboratory.

Personal Protective Equipment (PPE)
When handling Acetylene-13C2, a comprehensive approach to personal safety is critical. The

following personal protective equipment is required to minimize exposure and mitigate potential

hazards.

Body and Skin Protection:

Flame-Resistant and Anti-Static Clothing: Wear flame-resistant overalls (meeting EN ISO

14116 standards) and anti-static clothing (adhering to EN ISO 1149-5) to protect against

flash fires and static discharge, which can be an ignition source.[1]

Leather Apron and Chaps: For tasks with a higher risk of sparks or heat, such as welding

applications, a leather apron and chaps are recommended.[2]

Hand Protection:
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Protective Gloves: Use gloves that meet the EN 388 standard for abrasion, puncture, tear,

and cut resistance.[1] Gloves must be clean and free of any oil or grease, as these can react

with oxidizing gases that may be used in conjunction with acetylene.[1]

Eye and Face Protection:

Safety Glasses: Impact-resistant safety glasses conforming to the EN 166 standard are

mandatory to protect against shattering.[1]

Welding Goggles or Face Shield: For applications involving a flame, use welding goggles or

a face shield with at least a No. 4 filter lens.[2]

Footwear:

Safety Footwear: Wear safety shoes that comply with EN ISO 20345 standards, offering

protection against abrasion, slips, hot or cold substances, sharp objects, and falling or rolling

objects.[1]

Respiratory Protection:

Ventilation: Always handle Acetylene-13C2 in a well-ventilated area or in a fully enclosed

system.[3][4]

Breathing Apparatus: In the event of a leak or in an area with insufficient ventilation, a self-

contained breathing apparatus should be used.[5]

Quantitative Data: Physical and Chemical Properties
The following table summarizes key quantitative data for Acetylene-13C2.
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Property Value

Chemical Formula ¹³C₂H₂

Molecular Weight 28.023 g/mol [6]

CAS Number 35121-34-4[6]

Melting Point -81 °C (sublimates)[7]

Boiling Point -85 °C[4]

Density (gas) 0.96 g/mL at 0 °C (air=1)[7]

Auto-ignition Temperature 305 °C[5]

Explosive Limits in Air 2.3 - 100 vol %[5]

Vapor Pressure 44 bar(a) at 20°C[5]

Operational Plan: Handling and Storage
Receiving and Initial Inspection:

Upon receipt, move the Acetylene-13C2 cylinder to a designated, well-ventilated storage

area.

Visually inspect the cylinder for any signs of damage, such as dents or gouges.

Ensure the protective valve cap is securely in place.

Storage:

Location: Store cylinders in a cool, dry, well-ventilated, and fire-resistant area, away from

direct sunlight and any sources of ignition.[4][8] Outdoor storage with overhead protection is

preferred.[9]

Orientation: Always store and use cylinders in an upright, vertical position, and secure them

with chains or straps to prevent them from falling.[9][10] If a cylinder has been transported

horizontally, it must stand upright for at least two hours before use to allow the stabilizing

acetone to settle.[10]
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Segregation: Store Acetylene-13C2 cylinders at least 20 feet away from oxygen and other

oxidizing gases.[11] If this is not possible, a non-combustible barrier at least 5 feet high with

a fire-resistance rating of at least 30 minutes can be used.[11]

Temperature: Cylinder temperatures should not exceed 52°C (125°F).[8]

Handling and Use:

Transport: Use a cylinder cart to move cylinders; do not roll or drag them. Ensure the valve

protection cap is on during transport.[9] Never transport cylinders in unventilated spaces.[12]

Preparation for Use:

Secure the cylinder in an upright position in the work area.

Remove the protective cap.

Briefly open and close the cylinder valve (a practice known as "cracking") to clear any

debris from the valve opening. Point the opening away from yourself and any ignition

sources.

Attach the appropriate regulator. Do not use adapters to connect regulators.

Leak Testing: After attaching the regulator, and before opening the cylinder valve fully,

perform a leak test using a suitable leak detection solution.

Operation:

Open the cylinder valve slowly. Do not open the valve more than one and a half turns.

Never use acetylene at a pressure exceeding 15 psig (103 kPa).[8]

Use a backflow prevention device in the piping.[8]

Shutdown:

Close the cylinder valve completely.
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Bleed the lines to release any residual gas.

Remove the regulator and replace the protective valve cap.

Emergency Procedures
In Case of a Leak:

If a leak is detected, attempt to close the cylinder valve.

If the leak cannot be stopped, and it is safe to do so, move the cylinder to a well-ventilated

area, away from any potential ignition sources.[11]

Tag the cylinder as defective and contact the supplier.[11]

If the gas ignites, do not attempt to extinguish the flame unless the leak can be stopped

safely.[8] Evacuate the area and call for emergency services.

Disposal Plan
Empty Cylinders: Even when "empty," cylinders will contain residual gas and should be

handled with the same precautions as full cylinders.

Close the valve.

Mark the cylinder as "EMPTY".

Store empty cylinders separately from full ones.[9]

Cylinder Return: Return all empty cylinders to the gas supplier for proper handling and

refilling. Do not attempt to refill the cylinder yourself.

Decommissioning: For cylinders that are no longer in use and will not be returned to the

supplier, contact a specialized cylinder recycling and disposal service.[13][14] These

services have the equipment and expertise to safely decap and process the cylinders.[15]

Experimental Workflow and Logic Diagrams
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The following diagram illustrates the standard workflow for the safe handling of Acetylene-
13C2 in a laboratory setting.

Preparation

Usage

Post-Use and Disposal

Emergency Protocol

Receive and Inspect Cylinder

Store in Designated Area
(Upright and Secured)

Transport to Workstation

Secure Cylinder and Remove Cap

Attach Regulator and Leak Test

Open Valve and Set Pressure Leak Detected

Leak Found

Perform Experimental Work

Close Valve and Purge Lines

Replace Cap and Mark as 'Empty'

Return to Storage Area

Return Cylinder to Supplier

Attempt to Close Valve

Move to Ventilated Area

Contact Supplier/Emergency Services
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Acetylene-13C2 cylinders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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